(5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C19H14N2O2S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H14N2O2S/c22-18-17(10-14-11-20-16-9-5-4-8-15(14)16)24-19(23)21(18)12-13-6-2-1-3-7-13/h1-11,20H,12H2/b17-10+
• InChI Key: GBKQDFGJZRECHB-LICLKQGHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CNC4=CC=CC=C43)/SC2=O
• SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CNC4=CC=CC=C43)SC2=O

Description

(5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione, also known as BIT, is a synthetic compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

(5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activity of the enzyme thioredoxin reductase (TrxR), which is involved in redox signaling and antioxidant defense. TrxR inhibition leads to an increase in reactive oxygen species (ROS) and a decrease in cellular glutathione levels, ultimately leading to apoptosis in cancer cells. Additionally, (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activity of the enzyme aldose reductase (AR), which is involved in the development of diabetic complications.
Biochemical and Physiological Effects:
(5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. In addition to its anticancer and antidiabetic properties, (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has been shown to have anti-inflammatory and antioxidant effects. (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has also been shown to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

(5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have potent anticancer and antidiabetic properties. However, (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione is not very water-soluble, which can make it difficult to use in certain experiments. Additionally, (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has not yet been extensively studied in vivo, which limits its potential for clinical use.

Future Directions

There are several future directions for research on (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione. One area of interest is its potential use in combination with other anticancer agents to enhance its efficacy. Another area of interest is its potential use in the treatment of diabetic complications. Additionally, further studies are needed to determine the safety and efficacy of (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione in vivo, as well as its potential for clinical use.

Synthesis Methods

(5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione can be synthesized through a reaction between 3-(benzylideneamino)-2-thioxo-2,3-dihydro-1H-imidazole-4-carboxylic acid and indole-3-carbaldehyde in the presence of a base such as potassium carbonate. The reaction yields (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione as a yellow solid with a melting point of 230-232°C.

Scientific Research Applications

(5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has been studied for its potential use in various scientific research applications. One area of interest is its potential as an anticancer agent. Studies have shown that (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione can induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death. (5E)-3-benzyl-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidine-2,4-dione has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase.